5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine

• IUPAC Name: 5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine
• InChI: InChI=1S/C17H21ClN4O2/c18-15-16(19)21-11-22-17(15)20-9-12-1-3-13(4-2-12)10-24-14-5-7-23-8-6-14/h1-4,11,14H,5-10H2,(H3,19,20,21,22)
• InChI Key: JUFJPVIYLRLRMV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1OCC2=CC=C(C=C2)CNC3=NC=NC(=C3Cl)N
• Molecular Formula: C17H21ClN4O2
• Molecular Weight: 348.8 g/mol

Description

5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine involves the inhibition of DHFR. This enzyme is responsible for converting dihydrofolate to tetrahydrofolate, which is a necessary cofactor for the synthesis of purines and thymidylate, the building blocks of DNA. By inhibiting DHFR, 5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine disrupts DNA synthesis and cell proliferation, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that 5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine has low toxicity and does not affect normal cells. This compound has been shown to selectively target cancer cells and induce apoptosis, or programmed cell death. Additionally, 5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine has been shown to inhibit the growth of drug-resistant cancer cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine in lab experiments is its low toxicity and selective targeting of cancer cells. Additionally, this compound has been shown to be effective against drug-resistant cancer cells. However, one limitation is that the synthesis of 5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine can be challenging and time-consuming.

Future Directions

There are several future directions for the use of 5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine in scientific research. One direction is to further investigate its potential as an anti-cancer agent and to determine its efficacy in vivo. Another direction is to explore the use of this compound in combination with other anti-cancer agents to enhance its effectiveness. Additionally, the development of more efficient and cost-effective synthesis methods for 5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine could lead to its wider use in scientific research.

Synthesis Methods

The synthesis of 5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine involves the reaction of 4,6-diamino-5-chloropyrimidine with 4-(oxan-4-yloxymethyl)benzyl bromide in the presence of potassium carbonate. The resulting product is then purified through recrystallization.

Scientific Research Applications

5-chloro-4-N-[[4-(oxan-4-yloxymethyl)phenyl]methyl]pyrimidine-4,6-diamine has been used in scientific research as a potential anti-cancer agent. Studies have shown that this compound inhibits the growth of cancer cells by targeting the enzyme dihydrofolate reductase (DHFR). DHFR is an essential enzyme for DNA synthesis and cell proliferation, and its inhibition can lead to cell death.